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Compound of Interest

Compound Name: 2-(4-Fluorophenoxy)phenol
CAS No.: 91378-26-6
Cat. No.: B3166758
Get Quote
. J

2-(4-Fluorophenoxy)phenol Proper Disposal Procedures

Part 1: Chemical Identity & Safety Profile

Chemical Name: 2-(4-Fluorophenoxy)phenol CAS Number: 91378-26-6 (Verify against
container label as isomer variations exist) Molecular Formula: C12HosFO2 Molecular Weight:
204.20 g/mol Synonyms: 2-(4-Fluoro-phenoxy)-phenol; 4'-Fluoro-2-hydroxydiphenyl ether[1]

Immediate Hazard Assessment: Before initiating disposal, you must acknowledge the specific
hazards associated with fluorinated diphenyl ethers. Unlike simple organic solvents, this
compound combines phenolic reactivity with halogenated persistence.
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GHS Classification Critical Handling

Hazard Class . .
(Typical) Requirement

Do not treat as benign.
Skin Irrit. 2 (H315), Eye Irrit. 2 Phenolic hydroxyl groups can

Health = ] ] )
(H319) facilitate rapid skin absorption.
[1]
Zero Tolerance for Drain
_ _ Disposal. This compound is
) Aquatic Acute/Chronic ] o o
Environmental toxic to aquatic life and difficult
(H400/H410) )
to remove in standard water
treatment.[1]
) ] Segregate from nitric acid,
o Incompatible with Strong ] )
Reactivity perchlorates, and peroxides in

Oxidizers
waste streams.[1]

Part 2: Pre-Disposal Handling & Segregation

1. Personal Protective Equipment (PPE) Matrix

» Hands: Nitrile gloves (minimum 0.11 mm thickness) are generally sufficient for incidental
contact.[1] For prolonged handling or spill cleanup, use Double-gloving or Viton/Butyl gloves.

[1]
o Eyes: Chemical splash goggles.[1]

e Body: Lab coat required; chemical-resistant apron recommended if handling liquid stock
>100 mL.[1]

2. Waste Stream Classification You must categorize this chemical as Halogenated Organic
Waste.[1]

 Why? The presence of the Fluorine atom requires specific incineration conditions (flue gas
scrubbing) to prevent the formation of hydrofluoric acid (HF) and other toxic byproducts

during combustion.
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» Never mix with non-halogenated solvents (e.g., pure ethanol, acetone) if your facility
separates these streams, as this significantly increases disposal costs.

Part 3: Disposal Protocols

Scenario A: Solid Waste (Pure Substance or
Contaminated Debris)

Applicable to: Expired solid stock, contaminated gloves, weighing boats, paper towels.
o Containment: Place waste in a clear, puncture-proof polyethylene bag or wide-mouth jar.

e Secondary Containment: If using a bag, place the sealed bag inside a rigid container (e.g., a
fiber drum or plastic pail) labeled "Solid Hazardous Waste."

e Labeling:
o Primary Constituent: "2-(4-Fluorophenoxy)phenol"[1][2][3]
o Hazard Checkbox: [x] Toxic [X] Irritant[1]

o Tag: "Halogenated Organic Solid"[1]

Scenario B: Liquid Waste (Solutions)

Applicable to: Reaction mixtures, mother liquors, HPLC effluent.
e Segregation: Pour into the Halogenated Solvent waste carboy.
o Compatibility Check: Ensure the carboy does not contain strong acids or oxidizers.[1]

o Concentration Limit: If the concentration of 2-(4-Fluorophenoxy)phenol is >5%, flag the
container for "High BTU / Halogenated" disposal to alert the disposal vendor.[1]

e Rinsing: Triple-rinse empty stock bottles with a compatible solvent (e.g., acetone).[1] Collect
the first two rinses as hazardous waste.[1] The third rinse can often be sewered only if
confirmed by local EHS policy; otherwise, collect all rinses.
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» Defacing: Completely deface the original manufacturer label on the empty bottle before
discarding it in the glass trash.

Scenario C: Spill Cleanup (Immediate Action)

 |solate: Evacuate the immediate area if the spill is large (>100 mL) or if aerosol formation is
suspected.[1]

o PPE Up: Wear double nitrile gloves and goggles.[1]

e Absorb: Use an inert absorbent (Vermiculite, Diatomaceous Earth, or Universal Spill Pads).
o Prohibited: Do not use sawdust or paper towels for large spills (combustible).[1]

o Collect: Scoop absorbed material into a heavy-duty plastic bag.

o Decontaminate: Scrub the surface with a soap/water solution.[1] Collect the wash water as
liquid halogenated waste.[1]

Part 4: Visual Decision Tree (Disposal Workflow)
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Waste Generation:
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Figure 1: Decision logic for segregating and packaging 2-(4-Fluorophenoxy)phenol waste

streams.

Part 5: Regulatory & Technical Reference

Why Incineration? The presence of the Fluorine-Carbon bond (C-F) creates high thermal

stability.[1] Standard biological waste treatment (sewage) cannot degrade this bond efficiently,

leading to bioaccumulation. High-temperature incineration (>1100°C) is the only validated

method to break the C-F bond, with scrubbers required to capture the resulting HF gas.
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US EPA/ RCRA Considerations:
« Listing: Not specifically P-listed or U-listed.
o Characteristic: It is not ignitable, corrosive, or reactive by default.

o Generator Status: Dispose of as "Non-RCRA Regulated Halogenated Waste" unless mixed
with listed solvents (e.g., F-listed solvents like Methylene Chloride).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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